Cas no 1261888-60-1 (3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol)

3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol is a fluorinated phenolic compound featuring a methylenedioxyphenyl substituent, which enhances its utility in synthetic organic chemistry and pharmaceutical research. The presence of both fluorine and the methylenedioxy group imparts unique electronic and steric properties, making it a valuable intermediate for designing bioactive molecules, particularly in medicinal chemistry applications. Its structural motif is conducive to further functionalization, enabling the synthesis of analogs with tailored physicochemical properties. The compound’s stability and reactivity under controlled conditions make it suitable for use in cross-coupling reactions and as a precursor for heterocyclic frameworks. Its precise molecular architecture supports investigations into structure-activity relationships in drug discovery.

3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol structure

1261888-60-1 structure

Product Name:3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol

CAS No:1261888-60-1

MF:C₁₃H₉FO₃

MW:232.207167387009

MDL:MFCD18313728

CID:5177914

Update Time:2026-03-05

3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol
- MDL： MFCD18313728
- Inchi： 1S/C13H9FO3/c14-11-6-9(15)2-3-10(11)8-1-4-12-13(5-8)17-7-16-12/h1-6,15H,7H2
- InChI Key： RLRLBWTWNGFWDH-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC2=C(C=1)OCO2)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 273
XLogP3: 3.1
Topological Polar Surface Area: 38.7

3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319764-5 g	3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol, 95%; .	1261888-60-1	95%	5g	€1159.00	2023-04-26
abcr	AB319764-5g	3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol, 95%; .	1261888-60-1	95%	5g	€1159.00	2025-03-19

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Additional information on 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol

Recent Advances in the Study of 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol (CAS: 1261888-60-1)

3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol (CAS: 1261888-60-1) is a fluorinated phenolic compound with a methylenedioxyphenyl substituent, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in drug discovery and development.

The compound's structure, featuring a fluorine atom and a methylenedioxyphenyl group, suggests potential interactions with biological targets such as enzymes and receptors. Fluorine substitution is known to enhance metabolic stability and bioavailability, while the methylenedioxyphenyl moiety is often associated with modulation of neurotransmitter systems. These characteristics have prompted investigations into its potential as a lead compound for central nervous system (CNS) disorders, inflammation, and other therapeutic areas.

Recent synthetic approaches to 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol have focused on optimizing yield and purity, with particular attention to the regioselective introduction of the fluorine atom. Advances in catalytic fluorination and protecting group strategies have enabled more efficient synthesis routes, facilitating further biological evaluation. Additionally, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of derivatives with improved pharmacological profiles.

Biological studies have revealed that 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol exhibits notable activity in vitro and in vivo. Preliminary data suggest its potential as an inhibitor of specific enzymes involved in inflammatory pathways, with promising results in animal models of inflammation. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases, though further mechanistic studies are required to elucidate its precise mode of action.

In conclusion, 3-Fluoro-4-(3,4-methylenedioxyphenyl)phenol represents a promising scaffold for medicinal chemistry, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic potential. Future directions may include the development of analogs with enhanced selectivity and potency, as well as detailed pharmacokinetic and toxicological studies to advance its candidacy for clinical development.